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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B2994623 Get Quote

Technical Support Center: PD 123319
Ditrifluoroacetate
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling PD 123319 ditrifluoroacetate, a

potent and selective non-peptide angiotensin II type 2 (AT2) receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is PD 123319 ditrifluoroacetate and what is its primary mechanism of action?

A1: PD 123319 ditrifluoroacetate is a potent and selective antagonist for the angiotensin II

type 2 (AT2) receptor, with an IC50 of 34 nM. It functions by blocking the binding of angiotensin

II to the AT2 receptor, thereby inhibiting its downstream signaling pathways. This makes it a

valuable tool for studying the physiological and pathophysiological roles of the AT2 receptor in

the renin-angiotensin system.

Q2: What are the recommended storage conditions for PD 123319 ditrifluoroacetate?

A2: Proper storage is crucial to maintain the stability and activity of the compound. For long-

term storage, it is recommended to store the solid compound at -20°C under desiccating

conditions, where it can be stable for up to 12 months. For short-term storage, 2-8°C is

acceptable. Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1
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month.[1] To prevent degradation, it is important to keep the compound sealed and away from

moisture.

Q3: How should I prepare stock solutions of PD 123319 ditrifluoroacetate?

A3: PD 123319 ditrifluoroacetate is soluble in water (to 100 mM), DMSO, and ethanol. For in

vitro experiments, you can prepare a stock solution in water or DMSO. For in vivo studies,

saline can be used as a solvent.[2] It is recommended to prepare fresh solutions for use. If

precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: Standard laboratory safety precautions should be followed. This includes wearing a dust

mask (such as a type N95), eye shields, and gloves.
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve.

Incorrect solvent or

concentration too high.

Verify the solubility of PD

123319 ditrifluoroacetate in

your chosen solvent. Use

gentle warming or sonication

to aid dissolution.[1] Consider

preparing a more dilute stock

solution.

Inconsistent experimental

results.

Compound degradation due to

improper storage or handling.

Ensure the compound has

been stored at the

recommended temperature

and protected from moisture.

Prepare fresh stock solutions

and use them promptly. Avoid

multiple freeze-thaw cycles.[2]

Unexpected biological effects.
Off-target effects or incorrect

concentration.

Confirm the selectivity of PD

123319 for the AT2 receptor in

your experimental system.

Verify the final concentration

used in your assay and ensure

accurate dilutions of the stock

solution.

Quantitative Data Summary
Storage Stability:

Storage Condition Solid Form Stock Solution

-80°C Not specified Up to 6 months[1]

-20°C Up to 12 months (desiccated) Up to 1 month[1]

2-8°C Short-term Not recommended

Room Temperature Not recommended Not recommended
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Solubility:

Solvent Maximum Concentration

Water 100 mM

DMSO 87 mg/mL (171.05 mM)[2]

Ethanol 87 mg/mL (171.05 mM)[2]

Saline (in vivo) 28 mg/mL[2]

Experimental Protocols
In Vitro Cell-Based Assay to Assess AT2 Receptor Antagonism

This protocol provides a general workflow for evaluating the antagonist activity of PD 123319
ditrifluoroacetate in a cell line expressing the AT2 receptor.

Materials:

PD 123319 ditrifluoroacetate

Cell line expressing the Angiotensin II Type 2 (AT2) receptor

Appropriate cell culture medium and supplements

Angiotensin II (agonist)

Assay buffer

Detection reagents for the specific downstream signaling event being measured (e.g.,

phosphatase activity, cGMP levels)

Multi-well plates suitable for the assay readout

Procedure:
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Cell Seeding: Seed the AT2 receptor-expressing cells in a multi-well plate at a density

optimized for your specific assay and allow them to adhere and grow overnight.

Compound Preparation: Prepare a stock solution of PD 123319 ditrifluoroacetate in an

appropriate solvent (e.g., water or DMSO). Make serial dilutions to achieve the desired final

concentrations for the dose-response curve.

Pre-incubation with Antagonist: Remove the cell culture medium and wash the cells with

assay buffer. Add the different concentrations of PD 123319 ditrifluoroacetate to the wells

and pre-incubate for a predetermined time (e.g., 30-60 minutes) to allow the antagonist to

bind to the receptors.

Agonist Stimulation: Add a fixed concentration of Angiotensin II to the wells to stimulate the

AT2 receptor. This concentration should be at or near the EC50 for the agonist in your assay

system.

Incubation: Incubate the plate for a time sufficient for the downstream signaling event to

occur.

Signal Detection: Stop the reaction and measure the downstream signal using the

appropriate detection reagents and instrumentation.

Data Analysis: Plot the response against the concentration of PD 123319 ditrifluoroacetate
to determine the IC50 value, which represents the concentration of the antagonist required to

inhibit 50% of the agonist-induced response.

Visualizations
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Caption: Angiotensin II AT2 Receptor Signaling Pathway and Point of Inhibition by PD 123319.
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Caption: General workflow for an in vitro cell-based antagonism assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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